Cas no 868965-33-7 (N-3-(methylcarbamoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl-1,3-benzothiazole-2-carboxamide)

• Product Name: N-3-(methylcarbamoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl-1,3-benzothiazole-2-carboxamide
• CAS No: 868965-33-7
• MF: C₁₈H₁₇N₃O₂S₂
• MW: 371.476481199265
• CID: 849688
• Update Time: 2025-07-16

N-3-(methylcarbamoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl-1,3-benzothiazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolecarboxamide, N-[4,5,6,7-tetrahydro-3-[(methylamino)carbonyl]benzo[b]thien-2-yl]-
• N-(3-(methylcarbamoyl)-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)benzo[d]thiazole-2-carboxamide
• N-3-(methylcarbamoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl-1,3-benzothiazole-2-carboxamide

• Inchi： 1S/C18H17N3O2S2/c1-19-15(22)14-10-6-2-4-8-12(10)24-17(14)21-16(23)18-20-11-7-3-5-9-13(11)25-18/h3,5,7,9H,2,4,6,8H2,1H3,(H,19,22)(H,21,23)
• InChI Key： BQLRHSCBPFFJRT-UHFFFAOYSA-N
• SMILES： S1C(=C(C(NC)=O)C2=C1CCCC2)NC(C1=NC2C=CC=CC=2S1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 533
• Topological Polar Surface Area: 128

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-3-(methylcarbamoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl-1,3-benzothiazole-2-carboxamide

Comprehensive Analysis of N-3-(methylcarbamoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl-1,3-benzothiazole-2-carboxamide (CAS No. 868965-33-7)

The compound N-3-(methylcarbamoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl-1,3-benzothiazole-2-carboxamide, identified by its CAS No. 868965-33-7, is a sophisticated heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structural features, including the benzothiophene and benzothiazole moieties, make it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its ability to interact with specific protein targets.

In recent years, the demand for novel small molecules like N-3-(methylcarbamoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl-1,3-benzothiazole-2-carboxamide has surged, driven by advancements in precision medicine and targeted therapies. This compound's carboxamide and methylcarbamoyl functional groups contribute to its bioactivity, enabling it to engage in hydrogen bonding and other molecular interactions critical for drug efficacy. Its tetrahydrobenzothiophene core further enhances its stability and bioavailability, making it a valuable scaffold for further derivatization.

The synthesis of CAS No. 868965-33-7 involves multi-step organic reactions, often requiring careful optimization to achieve high yields and purity. Key steps include the condensation of benzothiazole derivatives with tetrahydrobenzothiophene intermediates, followed by carboxamide formation. Researchers are exploring greener synthetic routes to align with the growing emphasis on sustainable chemistry, a topic highly searched in academic and industrial circles.

One of the most frequently asked questions about N-3-(methylcarbamoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl-1,3-benzothiazole-2-carboxamide revolves around its potential applications in oncology and neurodegenerative diseases. Preliminary studies suggest its ability to inhibit specific enzymes or receptors implicated in these conditions, though further preclinical validation is needed. The compound's benzothiazole moiety, in particular, is known for its neuroprotective properties, sparking interest in its use for Alzheimer's and Parkinson's research.

From a commercial perspective, CAS No. 868965-33-7 is available through specialized chemical suppliers, often in milligram to gram quantities for research purposes. Pricing and purity levels vary, with >98% purity being the standard for most pharmacological studies. The compound's methylcarbamoyl group also makes it a candidate for prodrug development, a trending topic in drug delivery optimization.

In summary, N-3-(methylcarbamoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl-1,3-benzothiazole-2-carboxamide represents a compelling case study in modern drug design. Its structural complexity, combined with its potential therapeutic relevance, positions it as a molecule of interest for both academic and industrial researchers. As the scientific community continues to explore its properties, this compound may soon find its place in the next generation of bioactive agents.